Cas no 1021212-69-0 (5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide)

5-(Benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide is a specialized dihydropyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a benzyloxy group at the 5-position and a trifluoromethoxy-substituted phenyl carboxamide moiety, which may enhance metabolic stability and binding affinity in target interactions. The compound's dihydropyridine core is known for its role in modulating biological activity, while the trifluoromethoxy group contributes to improved lipophilicity and bioavailability. This molecule is of interest for further investigation in drug discovery, particularly for its potential as a scaffold in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for derivatization to explore structure-activity relationships.
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide structure
1021212-69-0 structure
Product name:5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
CAS No:1021212-69-0
MF:C20H15F3N2O4
MW:404.339315652847
CID:5977039
PubChem ID:42442340

5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
    • F5318-0039
    • 4-oxo-5-phenylmethoxy-N-[4-(trifluoromethoxy)phenyl]-1H-pyridine-2-carboxamide
    • VU0641681-1
    • 1021212-69-0
    • AKOS024506480
    • Inchi: 1S/C20H15F3N2O4/c21-20(22,23)29-15-8-6-14(7-9-15)25-19(27)16-10-17(26)18(11-24-16)28-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,24,26)(H,25,27)
    • InChI Key: PLGYFBHKOOKQJC-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)NC(C1=CC(C(=CN1)OCC1C=CC=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 404.09839145g/mol
  • Monoisotopic Mass: 404.09839145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 76.7Ų

5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5318-0039-1mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
1mg
$54.0 2023-09-10
Life Chemicals
F5318-0039-20mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
20mg
$99.0 2023-09-10
Life Chemicals
F5318-0039-20μmol
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
20μmol
$79.0 2023-09-10
Life Chemicals
F5318-0039-2mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
2mg
$59.0 2023-09-10
Life Chemicals
F5318-0039-40mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
40mg
$140.0 2023-09-10
Life Chemicals
F5318-0039-2μmol
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
2μmol
$57.0 2023-09-10
Life Chemicals
F5318-0039-10μmol
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
10μmol
$69.0 2023-09-10
Life Chemicals
F5318-0039-3mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
3mg
$63.0 2023-09-10
Life Chemicals
F5318-0039-30mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
30mg
$119.0 2023-09-10
Life Chemicals
F5318-0039-15mg
5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide
1021212-69-0
15mg
$89.0 2023-09-10

5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide Related Literature

Additional information on 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide

Comprehensive Overview of 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide (CAS No. 1021212-69-0)

5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide (CAS No. 1021212-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the dihydropyridine class, which is widely recognized for its role in medicinal chemistry, particularly in the development of calcium channel blockers and other therapeutic agents. The presence of a trifluoromethoxy group and a benzyloxy moiety enhances its chemical stability and bioavailability, making it a promising candidate for further study.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given its structural similarity to other bioactive molecules. The compound's CAS No. 1021212-69-0 is frequently searched in scientific databases, reflecting its relevance in current pharmacological research and organic synthesis.

One of the key trends in modern chemistry is the exploration of fluorinated compounds, which often exhibit enhanced metabolic stability and binding affinity. The trifluoromethoxy group in this molecule aligns with this trend, as it is known to improve lipophilicity and membrane permeability. This makes 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide a subject of interest for researchers working on central nervous system (CNS) drugs and cancer therapeutics.

From a synthetic perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Chemists are investigating modifications to the benzyloxy or dihydropyridine core to optimize its biological activity. Such studies are crucial for designing next-generation small-molecule drugs with improved efficacy and reduced side effects. The compound's CAS No. 1021212-69-0 is often referenced in patents and academic publications, underscoring its industrial and academic significance.

In addition to its pharmaceutical potential, 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide is also being explored in agrochemical applications. Its unique chemical properties may contribute to the development of novel pesticides or herbicides, addressing growing concerns about crop resistance and environmental sustainability. This dual applicability in life sciences and agriculture further elevates its importance in contemporary research.

As the demand for targeted therapies and precision medicine grows, compounds like 5-(benzyloxy)-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide are likely to play a pivotal role. Its CAS No. 1021212-69-0 serves as a critical identifier for researchers seeking to explore its full potential. With ongoing studies and collaborations, this compound may soon emerge as a cornerstone in the development of innovative biopharmaceuticals and agrochemical solutions.

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